Cas no 1823624-85-6 (3-bromo-4-chloro-benzene-1,2-diamine)

• Product Name: 3-bromo-4-chloro-benzene-1,2-diamine
• CAS No: 1823624-85-6
• MDL: MFCD28154807
• CID: 4621766
• Update Time: 2025-05-24

3-bromo-4-chloro-benzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloro-benzene-1,2-diamine

• MDL： MFCD28154807

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines

Additional information on 3-bromo-4-chloro-benzene-1,2-diamine

3-Bromo-4-Chloro-Benzene-1,2-Diamine: A Comprehensive Overview

3-Bromo-4-chloro-benzene-1,2-diamine, also known by its CAS number 1823624-85-6, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine and chlorine atoms at the 3 and 4 positions, respectively, along with two amino groups at the 1 and 2 positions. The presence of these substituents imparts distinct chemical properties, making it a valuable compound for various applications.

The synthesis of 3-bromo-4-chloro-benzene-1,2-diamine involves a series of carefully controlled reactions. Recent advancements in synthetic chemistry have enabled more efficient methods to produce this compound with high purity. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required for introducing bromine and chlorine atoms onto the benzene ring. These methods not only enhance the yield but also reduce the environmental impact of the synthesis process.

The chemical properties of 3-bromo-4-chloro-benzene-1,2-diamine are heavily influenced by its functional groups. The amino groups at positions 1 and 2 make the compound highly nucleophilic, enabling it to participate in various nucleophilic aromatic substitution reactions. Additionally, the electron-withdrawing effects of bromine and chlorine atoms at positions 3 and 4 further activate the ring for such reactions. This combination makes the compound a versatile building block in organic synthesis.

In terms of applications, 3-bromo-4-chloro-benzene-1,2-diamine has found significant use in the pharmaceutical industry. Its structure serves as a precursor for synthesizing bioactive molecules with potential therapeutic applications. Recent studies have highlighted its role in developing drugs targeting specific enzymes involved in cancer progression. The compound's ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry.

The environmental impact of 3-bromo-4-chloro-benzene-1,2-diamine has been a topic of recent research. Scientists have investigated its biodegradation pathways and toxicity profiles to ensure its safe handling and disposal. Findings indicate that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further studies are required to fully understand its ecological implications.

In conclusion, 3-bromo-4-chloro-benzene-1,2-diamine is a multifaceted compound with diverse applications across various fields of chemistry. Its unique structure and reactivity make it an essential component in modern synthetic strategies. As research continues to uncover new insights into its properties and applications, this compound is poised to play an even more critical role in advancing chemical science.